Cas no 13992-25-1 (β-D-Glucopyranosyl Azide 2,3,4,6-Tetraacetate)

• Product Name: β-D-Glucopyranosyl Azide 2,3,4,6-Tetraacetate
• CAS No: 13992-25-1
• MF: C₁₄H₁₉N₃O₉
• MW: 373.315364122391
• MDL: MFCD00216966
• CID: 49577
• PubChem ID: 2725013
• Update Time: 2025-10-28

β-D-Glucopyranosyl Azide 2,3,4,6-Tetraacetate Chemical and Physical Properties

Names and Identifiers

• 2,3,4,6-Tetra-O-acetyl-D-glucopyranosyl azide
• 2,3,4,6-Tetra-O-Acetyl-Beta-D-Glucopyranosyl Azide
• 1-AZIDO-1-DEOXY-BETA-D-GALACTOPYRANOSIDE TETRAACETATE
• 1-AZIDO-2,3,4,6-TETRA-O-ACETYL-β-D-GLUCOSE
• Azido-beta-Glc(Ac4)
• β-D-Glucopyranosyl Azide 2,3,4,6-Tetraacetate
• 1-Azido-1-deoxy-β-D-glucopyranoside tetraacetate
• 1-AZIDO-2,3,4,6-TETRA-O-ACETYL-B-D-GLUCOSE
• 1-AZIDO-2,3,4,6-TETRA-O-ACETYL-BETA-D-GLUCOSE
• 1-Azido-2,3,4,6-tetra-O-acetyl-D-glucose
• 1-AZIDO-2,3,4,6-TETRA-O-ACETYL-SS-D-GLUCOSE
• 2,3,4,6-Tetra-O-acetyl-1-deoxy-&#946
• 2,3,4,6-Tetra-O-acetyl-b-D-glucopyranosylazide
• 2,3,4,6-TETRA-O-ACETYL-SS-D-GLUCOPYRANOSYL AZIDE
• acetic acid 3,4,5-triacetoxy-6-azido-tetrahydro-pyran-2-ylmethyl ester
• NSC 272456
• 1-AZIDO-2,3,4,6-O-ACETYL-BETA-D-GLUCOSE
• 1-Azido-2,3,4,6-O-acetyl-beta-D-glucose 98%
• AKOS015914576
• 2,3,4,6-Tetra-O-acetyl-
• MFCD00216966
• T-2651
• HY-W145647
• (2R,3R,4S,5R,6R)-2-(acetoxymethyl)-6-azido-tetrahydro-2H-pyran-3,4,5-triyltriacetate
• AS-11163
• 1-Azido-1-deoxy-beta-D-glucopyranoside tetraacetate
• 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranosyl_azide
• NHNYHKRWHCWHAJ-RKQHYHRCSA-N
• [(2R,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-azidooxan-2-yl]methyl acetate
• 13992-25-1
• (2R,3R,4S,5R,6R)-2-(acetoxymethyl)-6-azidotetrahydro-2H-pyran-3,4,5-triyl triacetate
• 1-Azido-2,3,4,6-tetra-O-acetyl-?-D-glucose
• J-007336
• 2,3,4,6-Tetra-O-acetyl-b-D-glucopyranosyl azide
• CS-0226076
• 2,3,4,6-tetra-O-acetyl-beta-glucopyranosyl azide
• A-D-galactopyranosyl Azide
• SCHEMBL16906214
• [(2R,3R,4S,5R,6R)-3,4,5-TRIS(ACETYLOXY)-6-AZIDOOXAN-2-YL]METHYL ACETATE

• MDL： MFCD00216966
• Inchi： 1S/C14H19N3O9/c1-6(18)22-5-10-11(23-7(2)19)12(24-8(3)20)13(25-9(4)21)14(26-10)16-17-15/h10-14H,5H2,1-4H3/t10-,11-,12+,13-,14-/m1/s1
• InChI Key： NHNYHKRWHCWHAJ-RKQHYHRCSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)N=[N+]=[N-]

Computed Properties

• Exact Mass: 373.11200
• Monoisotopic Mass: 373.11212919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.3271 (rough estimate)
• Melting Point: 127-131 °C(lit.)
• Boiling Point: 502.57°C (rough estimate)
• Refractive Index: 1.5700 (estimate)
• PSA: 164.18000
• LogP: -0.16744
• Solubility: Not available

β-D-Glucopyranosyl Azide 2,3,4,6-Tetraacetate Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：1325
• WGK Germany：3
• Hazard Category Code： 2-11
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Safety Term：S22-24/25
• Risk Phrases：R2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives

Additional information on β-D-Glucopyranosyl Azide 2,3,4,6-Tetraacetate

Comprehensive Overview of β-D-Glucopyranosyl Azide 2,3,4,6-Tetraacetate (CAS No. 13992-25-1)

β-D-Glucopyranosyl Azide 2,3,4,6-Tetraacetate (CAS No. 13992-25-1) is a highly specialized carbohydrate derivative widely utilized in organic synthesis, glycobiology, and pharmaceutical research. This compound, characterized by its azide-functionalized glucopyranose core and tetraacetyl protection, serves as a pivotal intermediate in click chemistry applications, particularly in the synthesis of glycosylated biomolecules. Its unique structure enables efficient conjugation with alkynes via Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction central to modern bioconjugation strategies.

In recent years, the demand for β-D-Glucopyranosyl Azide derivatives has surged due to their role in developing glycoconjugate vaccines and targeted drug delivery systems. Researchers frequently search for "synthesis of glycosyl azides" or "applications of tetraacetylated sugars," reflecting the compound's relevance in cutting-edge therapeutic platforms. The tetraacetate protection ensures stability during synthetic manipulations while allowing selective deprotection for further functionalization—a feature highly valued in carbohydrate chemistry.

The compound's molecular architecture combines a β-configured glucopyranose ring with an azido group at the anomeric position, making it indispensable for studying glycosylation mechanisms. Analytical techniques like NMR spectroscopy and mass spectrometry confirm its high purity (>95%), a critical parameter for reproducibility in enzymatic glycosylation studies. Notably, its compatibility with solid-phase peptide synthesis (SPPS) has expanded its utility in creating glycopeptide libraries for drug discovery.

Emerging trends highlight its use in bioorthogonal labeling of cell-surface glycans, addressing frequent search queries like "how to label carbohydrates with azides." The 2,3,4,6-tetra-O-acetyl groups provide steric protection during metabolic incorporation into living systems, followed by selective removal to expose reactive sites. This property aligns with the growing interest in "chemical tools for glycoproteomics"—a hot topic in precision medicine research.

From a commercial perspective, CAS 13992-25-1 is supplied as a white crystalline powder with strict storage recommendations (2-8°C under inert atmosphere) to preserve its azide functionality. Suppliers often emphasize its role in "multistep carbohydrate synthesis"—a key phrase in procurement databases. The compound's MSDS-compliant handling procedures and non-hazardous classification (under standard conditions) make it accessible to academic and industrial laboratories alike.

Recent publications demonstrate innovative applications, such as constructing glycosylated nanoparticles for cancer theranostics—a subject generating substantial search traffic. The azide-alkyne click reaction efficiency (>90% yield in most protocols) positions this derivative as a preferred choice over traditional glycosyl halides for rapid assembly of complex glycostructures. Researchers actively discuss "optimization of glucosyl azide coupling conditions" in forums, underscoring its practical significance.

Quality control protocols for β-D-Glucopyranosyl Azide 2,3,4,6-Tetraacetate involve rigorous HPLC analysis to detect trace impurities that might interfere with downstream enzymatic transformations. This attention to detail responds to the frequent query "how to purify glycosyl azides" among synthetic chemists. The compound's melting point range (112-115°C) and specific optical rotation data ([α]D²⁰ = +15° to +18°) serve as critical identity markers in technical documentation.

In metabolic engineering, its structural features enable the creation of azido-tagged oligosaccharides for probing glycosyltransferase activities—a technique gaining traction in "glycoenzyme characterization" studies. The tetraacetyl groups enhance membrane permeability in cellular assays, addressing a common challenge noted in searches for "cell-permeable sugar analogs." Such applications demonstrate how this molecule bridges chemical biology and therapeutic development.

Future directions may exploit its potential in glycopolymer synthesis for biomaterials engineering, a field generating increasing search volume. The compound's compatibility with photoclick chemistry (light-induced conjugation) further expands its versatility beyond traditional CuAAC methodologies. As glycoscience continues to intersect with nanotechnology and immunotherapy, CAS 13992-25-1 remains a cornerstone reagent for innovative discoveries.